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Compound of Interest

Compound Name: 4-Bromo-2-methoxybenzyl alcohol

Cat. No.: B101061

4-Bromo-2-methoxybenzyl alcohol is a substituted aromatic alcohol. Accurate identification
and understanding its physical properties are crucial for safe handling and experimental
design.

Table 1: Chemical Identifiers

Identifier Value

Chemical Name 4-Bromo-2-methoxybenzyl alcohol
IUPAC Name (4-bromo-2-methoxyphenyl)methanol[1]
CAS Number 17102-63-5[2][3][4]

Molecular Formula CsHoBrO2[1][2]

Molecular Weight 217.06 g/mol [1][2][3]

| InChl Key| HBEIHPSICGGZIF-UHFFFAOY SA-N[3] |

Table 2: Physical and Chemical Properties
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Property Value

Physical Form Solid[3]

Melting Point 66-70 °C[3][4]

Boiling Point 50 °C @ 0.04 mmHg[4]

| Evaporation Rate | Not applicable (Solid)[2] |

Hazard Identification and Toxicology

This compound is classified as hazardous. The following tables summarize its GHS
classification and toxicological profile.

Table 3: GHS Hazard Classification

Category Information
Signal Word Warning[2][3]
Pictogram GHSO07 (Exclamation Mark)[3]

H315: Causes skin irritation[2].H319: Causes
Hazard Statements serious eye irritation[2].H335: May cause

respiratory irritation[2].

| Precautionary Statements | P280: Wear protective gloves/protective clothing/eye
protection/face protection[2].P302 + P352: IF ON SKIN: Wash with plenty of soap and
water[2].P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing[5].P304 + P340: IF
INHALED: Remove person to fresh air and keep comfortable for breathing[2][5]. |

Table 4: Toxicological Data Summary
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Toxicological Endpoint

Acute Oral Toxicity

Finding

Acute Tox. 4 (H302) may apply depending
on purity and supplier[3].

Skin Corrosion/Irritation

Category 2: Causes skin irritation[2].

Serious Eye Damage/Irritation

Category 2: Causes serious eye irritation[2].

Respiratory/Skin Sensitization

No data available.

Germ Cell Mutagenicity

No data available.

Carcinogenicity

No data available; not identified as a carcinogen
by IARC or NTP[2].

Reproductive Toxicity

No data available[2].

STOT-Single Exposure

Category 3: May cause respiratory irritation.

Target organ is the respiratory system[2].

STOT-Repeated Exposure

No data available[2].

Aspiration Hazard

Not applicable[2].

| Endocrine Disrupting Properties | This product does not contain any known or suspected

endocrine disruptors[2]. |

Experimental Protocols: Safe Handling and Storage

Adherence to strict protocols is mandatory to minimize exposure and ensure a safe laboratory

environment.

Protocol 3.1: Standard Laboratory Handling

« Engineering Controls: All manipulations of 4-Bromo-2-methoxybenzyl alcohol powder
must be conducted in a properly functioning chemical fume hood or other ventilated
enclosure to control airborne dust and vapors[5][6]. Ensure eyewash stations and safety
showers are readily accessible[5].

o Personal Protective Equipment (PPE):
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o Eye Protection: Wear chemical safety goggles conforming to European Standard EN
166[2][5].

o Hand Protection: Wear protective gloves (e.g., nitrile rubber) inspected for integrity before
use[2][5][7]-

o Skin and Body Protection: Wear a lab coat and long-sleeved clothing to prevent skin
contact[2][5].

o Hygiene Measures: Avoid contact with skin, eyes, and clothing[7]. Do not eat, drink, or
smoke in the laboratory area[8]. Wash hands thoroughly with soap and water after
handling[8].

» Handling Procedure: Avoid generating dust during weighing and transfer[8]. Use non-
sparking tools where applicable[7].

Protocol 3.2: Storage

» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area[5].

e Incompatibilities: Keep away from incompatible materials such as strong oxidizing agents
and avoid excess heat[2].
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Risk Assessment and Control Workflow for Handling 4-Bromo-2-methoxybenzyl alcohol

Start: Planning Experiment

Step 1: Identify Hazards
- Skin Irritant (H315)
- Eye Irritant (H319)
- Respiratory Irritant (H335)

'

Step 2: Assess Risks
(e.g., quantity, duration,
dust generation potential)

:

Step 3: Implement Control Measure§

i—lighest Priority

Engineering Controls
(Chemical Fume Hood)

Administrative Controls
(SOPs, User Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Step 4: Proceed with Experiment
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Emergency Response Flowchart

Emergency Occurs

Exposure Spill

Material Spill (Solid)

Y

1. Wear full PPE (incl. respirator)
2. Avoid generating dust
3. Collect with spark-proof tools
4. Place in sealed container for disposal

Personnel Exposure

Identify Exposure Route

Skin Inhaled
Y -
N N Eye Contact: Inhalation:
_Wash Wilﬁggaiogt\/?lzttér (15 min) - Rinse with water (15 min) - Move to fresh air
- Seek medical advice if irritation persists - _Remoye contact lenses ) - Provide artificial respiration if needed
- Get immediate medical attention - Get medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Substance Identification and Physicochemical
Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101061#4-bromo-2-methoxybenzyl-alcohol-safety-
data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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